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Methyldibromo glutaronitrile (MDBGN), a broad-spectrum preservative, has seen a dramatic

shift in its regulatory status across the globe due to its potential as a skin sensitizer. Initially

valued for its efficacy against microbial growth in a wide range of cosmetic and personal care

products, a rising tide of allergic contact dermatitis cases prompted regulatory bodies

worldwide to reassess its safety. This review provides a comparative analysis of the current

regulatory landscape for MDBGN in major global markets, supported by experimental data that

shaped these decisions.

The most stringent regulations are found in the European Union, where MDBGN is now entirely

banned from use in all cosmetic products.[1][2][3] This decisive action was the culmination of a

phased approach that began with restrictions on its use. Initially, the EU permitted MDBGN at a

maximum concentration of 0.1% in both leave-on and rinse-off products, with a lower limit of

0.025% in sunscreens.[3][4] However, accumulating data from the European Environmental &

Contact Dermatitis Research Group (EECDRG) demonstrated a significant increase in the

incidence of contact allergy to MDBGN.[2][4] In response, the Scientific Committee on

Cosmetic Products and Non-Food Products (SCCNFP), later the Scientific Committee on

Consumer Safety (SCCS), recommended restricting its use to rinse-off products only in 2005,

before a complete ban was implemented in 2007.[1][2][3]

In contrast, the United States adopts a less restrictive stance. The Cosmetic Ingredient Review

(CIR) Expert Panel, an independent body that assesses the safety of cosmetic ingredients, has

concluded that MDBGN is safe for use in rinse-off products at concentrations up to 0.06% and
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in leave-on products at a maximum concentration of 0.025%.[5][6][7] The U.S. Food and Drug

Administration (FDA) does not explicitly prohibit MDBGN but requires that all cosmetic products

be safe for their intended use, often relying on the conclusions of the CIR.[8][9] This divergence

from the EU's approach highlights a different risk-benefit analysis in the U.S. regulatory

framework.

Australia has also implemented controls on the use of MDBGN. Following an assessment by

the National Industrial Chemicals Notification and Assessment Scheme (NICNAS), MDBGN

was listed in the Standard for the Uniform Scheduling of Medicines and Poisons (SUSMP). For

cosmetic use and in products intended for skin contact, it is classified under Schedule C,

indicating substances with a potential for causing harm that requires special labeling and

packaging. For other uses, it falls under Schedule 6, signifying poisons. This scheduling, which

came into effect in 2010, mandates specific warning statements on product labels.

In Canada, Methyldibromo glutaronitrile is listed in the Natural Health Products Ingredients

Database as an approved chemical substance for topical use as a non-medicinal antimicrobial

preservative. However, specific concentration limits for its use in cosmetics are not detailed in

the publicly available information.

The regulatory status in Japan remains less clear based on available information. The

Japanese Standards for Cosmetics outlines lists of prohibited and restricted ingredients, but

MDBGN is not explicitly mentioned in the readily accessible English-language documentation.

The varying regulatory positions on MDBGN underscore the complex interplay between

scientific evidence of potential harm and the differing approaches to risk management adopted

by national authorities.
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Region/Countr
y

Regulatory
Body/Authorit
y

Status in
Cosmetics

Concentration
Limits

Key Remarks

European Union

European

Commission

(based on SCCS

opinions)

Banned Not Applicable

Initially restricted

to rinse-off

products in 2005,

then fully banned

in 2007 due to

high rates of

contact

sensitization.[1]

[2][3]

United States

Food and Drug

Administration

(FDA) / Cosmetic

Ingredient

Review (CIR)

Restricted

Leave-on

products: ≤

0.025% Rinse-off

products: ≤

0.06%

The CIR Expert

Panel considers

these

concentrations to

be safe for use.

The FDA

requires product

safety but does

not pre-approve

cosmetic

ingredients other

than color

additives.[5][6][7]

Australia

Australian

Industrial

Chemicals

Introduction

Scheme (AICIS)

/ Therapeutic

Goods

Administration

(TGA)

Restricted

Not specified as

a concentration

limit, but

regulated

through

scheduling

(Schedule C for

cosmetics)

Requires specific

warning

statements on

labels for

products

containing

MDBGN

intended for skin

contact.
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Canada Health Canada

Permitted (as a

non-medicinal

ingredient)

Not explicitly

defined in public

documents

Listed as an

approved

antimicrobial

preservative for

topical use in

natural health

products. Its

status in general

cosmetics is less

clearly defined.

Japan

Ministry of

Health, Labour

and Welfare

(MHLW)

Undetermined

from available

information

Not specified

MDBGN is not

explicitly listed in

the English

versions of the

Japanese

Standards for

Cosmetics'

prohibited or

restricted lists.

Experimental Protocols
The regulatory decisions, particularly in Europe, were heavily influenced by clinical data on skin

sensitization. The primary method for assessing this has been the human patch test.

Human Patch Testing for MDBGN Sensitization (as conducted by the EECDRG):

Objective: To determine the prevalence of contact allergy to MDBGN in patients with

dermatitis and to identify a suitable patch test concentration.

Methodology:

Test Population: Consecutive patients presenting with dermatitis at dermatology clinics

across multiple European centers.

Test Substance: Methyldibromo glutaronitrile (MDBGN) in petrolatum (pet.).
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Concentrations Tested: A range of concentrations were used in various studies, including

0.1%, 0.3%, 0.5%, and 1.0% MDBGN in pet.[1][10]

Application: A small amount of the MDBGN-petrolatum mixture was applied to a small

patch, which was then affixed to the upper back of the patient.

Occlusion Time: The patch was left in place for 48 hours (2 days).[1]

Readings: The test site was evaluated for skin reactions at Day 2 (48 hours, upon patch

removal) and again at Day 3 or Day 4. In some clinics, a further reading was performed at

Day 6 or Day 7.[1]

Scoring: Reactions were scored according to the International Contact Dermatitis

Research Group (ICDRG) guidelines, which classify reactions based on the presence and

intensity of erythema (redness), infiltration (swelling), papules (bumps), and vesicles

(blisters).

Key Findings: These studies revealed a significant and increasing prevalence of positive

patch test reactions to MDBGN across Europe, leading to the conclusion that the then-

current uses of the preservative posed a risk to consumers.[2][4] The data also helped in

recommending a standardized patch test concentration for diagnosing MDBGN allergy.[11]

Regulatory Decision Pathway
The following diagram illustrates the logical workflow that led to the ban of MDBGN in

cosmetics in the European Union.
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Caption: Regulatory pathway for MDBGN in the EU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. dermnetnz.org [dermnetnz.org]

3. ec.europa.eu [ec.europa.eu]

4. ec.europa.eu [ec.europa.eu]

5. cosmeticsinfo.org [cosmeticsinfo.org]

6. cir-safety.org [cir-safety.org]

7. Methyldibromo Glutaronitrile | Semantic Scholar [semanticscholar.org]

8. fda.gov [fda.gov]

9. fda.gov [fda.gov]

10. Patch testing with methyldibromo glutaronitrile, a multicentre study within the EECDRG -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. Recommendation to include methyldibromo glutaronitrile in the European standard patch
test series - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Global Regulatory Landscape of Methyldibromo
Glutaronitrile (MDBGN) in Cosmetics: A Comparative Review]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1206852#a-comparative-review-
of-the-regulatory-status-of-methyldibromo-glutaronitrile-globally]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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